Cas no 274693-56-0 (2-(Butylthio)-4,6-dichloropyrimidin-5-amine)

• Product Name: 2-(Butylthio)-4,6-dichloropyrimidin-5-amine
• CAS No: 274693-56-0
• MF: C₈H₁₁Cl₂N₃S
• MW: 252.164037942886
• CID: 4817786
• Update Time: 2025-06-08

2-(Butylthio)-4,6-dichloropyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(Butylthio)-4,6-dichloropyrimidin-5-amine
• 2-butylsulfanyl-4,6-dichloropyrimidin-5-amine

• Inchi： 1S/C8H11Cl2N3S/c1-2-3-4-14-8-12-6(9)5(11)7(10)13-8/h2-4,11H2,1H3
• InChI Key： YOYMEMZJDPJGNY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC(=N1)SCCCC)Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• XLogP3: 3.5
• Topological Polar Surface Area: 77.1

Additional information on 2-(Butylthio)-4,6-dichloropyrimidin-5-amine

Introduction to 2-(Butylthio)-4,6-dichloropyrimidin-5-amine (CAS No. 274693-56-0)

2-(Butylthio)-4,6-dichloropyrimidin-5-amine (CAS No. 274693-56-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are essential building blocks in the development of various therapeutic agents. The unique structural features of 2-(Butylthio)-4,6-dichloropyrimidin-5-amine make it a valuable intermediate in the synthesis of novel drugs, particularly those targeting specific biological pathways.

The chemical structure of 2-(Butylthio)-4,6-dichloropyrimidin-5-amine consists of a pyrimidine ring substituted with a butylthio group at the 2-position and dichloro substituents at the 4 and 6 positions. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential applications of 2-(Butylthio)-4,6-dichloropyrimidin-5-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that compounds derived from this scaffold exhibit potent antiviral activity against a range of viral pathogens. The butylthio group has been shown to enhance the lipophilicity and cell permeability of the molecule, thereby improving its efficacy in cellular assays.

In addition to its antiviral properties, 2-(Butylthio)-4,6-dichloropyrimidin-5-amine has also been explored for its potential as an anticancer agent. Studies have shown that derivatives of this compound can selectively inhibit key enzymes involved in cancer cell proliferation and survival. For example, a recent study published in Cancer Research reported that a derivative of 2-(Butylthio)-4,6-dichloropyrimidin-5-amine effectively inhibited the activity of cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation in cancer cells.

The synthetic accessibility of 2-(Butylthio)-4,6-dichloropyrimidin-5-amine is another factor contributing to its significance in pharmaceutical research. The compound can be synthesized through well-established methods, such as nucleophilic substitution reactions and coupling reactions. These synthetic routes allow for the efficient production of large quantities of the compound, facilitating its use in high-throughput screening assays and preclinical studies.

In terms of safety and toxicity, preliminary studies have indicated that 2-(Butylthio)-4,6-dichloropyrimidin-5-amine exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its safety profile and potential side effects. Researchers are currently conducting extensive toxicological studies to ensure that any derivatives developed from this compound are safe for human use.

The pharmacokinetic properties of 2-(Butylthio)-4,6-dichloropyrimidin-5-amine have also been studied to optimize its therapeutic potential. Research has shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics make it suitable for oral administration and long-term treatment regimens.

In conclusion, 2-(Butylthio)-4,6-dichloropyrimidin-5-amine (CAS No. 274693-56-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a key player in the future landscape of drug discovery.